Cas no 1261365-68-7 (5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde)

• Product Name: 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde
• CAS No: 1261365-68-7
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• MDL: MFCD18374140
• CID: 1067794
• PubChem ID: 329772107
• Update Time: 2025-05-21

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde
• MFCD18374140
• DTXSID30679127
• SCHEMBL15331134
• P18268
• PB40154
• PS-16276
• 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde, AldrichCPR
• AKOS015852755
• 1261365-68-7
• CS-0050741

• MDL： MFCD18374140
• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-3-14-8-5(1-2-13-8)6(7)4-15/h1-4H,(H,13,14)
• InChI Key： NZIOEGPYGBYZAP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C(C=CN2)=C1C=O)(F)F

Computed Properties

• Exact Mass: 214.03500
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 2.39420

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317
• Warning Statement： P280-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde: A Comprehensive Overview

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde, also known by its CAS number 1261365-68-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with unique electronic properties. The presence of a trifluoromethyl group and an aldehyde functional group in its structure endows it with distinctive reactivity and potential applications in drug design and advanced materials.

The synthesis of 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted reactions to accelerate the formation of this compound, leveraging its high thermal stability under controlled conditions.

In terms of biological activity, this compound has shown promising results in preliminary studies as a potential lead for anti-cancer drug development. The trifluoromethyl group contributes to its lipophilicity, enhancing its ability to penetrate cellular membranes. Furthermore, the aldehyde group can participate in various bioconjugation reactions, making it a versatile building block for constructing bioactive molecules. Recent studies have demonstrated its ability to inhibit specific kinase enzymes involved in cancer cell proliferation, suggesting a potential role in targeted therapy.

The electronic properties of 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde make it an attractive candidate for applications in organic electronics. Its conjugated π-system facilitates charge transport, which is crucial for materials used in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Scientists have reported enhanced electron mobility when this compound is incorporated into polymer blends, paving the way for next-generation electronic devices with improved performance.

From a structural perspective, the compound's rigid aromatic framework provides excellent stability under various conditions. This attribute is particularly advantageous in industrial applications where durability and consistency are paramount. Recent research has also highlighted its potential as a precursor for synthesizing more complex heterocyclic compounds, further expanding its utility in chemical synthesis.

In conclusion, 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde represents a valuable addition to the arsenal of advanced organic compounds. Its unique combination of structural features and functional groups positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the fields of chemistry and materials science.